Cas no 1270312-06-5 (2-amino-3-(5-bromo-1H-indol-2-yl)propanoic acid)

• Product Name: 2-amino-3-(5-bromo-1H-indol-2-yl)propanoic acid
• CAS No: 1270312-06-5
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 5950030
• PubChem ID: 66691005
• Update Time: 2025-05-21

2-amino-3-(5-bromo-1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-bromo-1H-indol-2-yl)propanoic acid
• SCHEMBL454981
• EN300-1912771
• 1270312-06-5

• Inchi： 1S/C11H11BrN2O2/c12-7-1-2-10-6(3-7)4-8(14-10)5-9(13)11(15)16/h1-4,9,14H,5,13H2,(H,15,16)
• InChI Key： CDYBDVURNMMPPW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CC(C(=O)O)N)N2

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-amino-3-(5-bromo-1H-indol-2-yl)propanoic acid

2-Amino-3-(5-Bromo-1H-Indol-2-Yl)Propanoic Acid: A Comprehensive Overview

2-Amino-3-(5-Bromo-1H-Indol-2-Yl)Propanoic Acid, also known by its CAS number 1270312-06-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule consists of an indole ring substituted with a bromine atom at the 5-position, connected via a propanoic acid backbone that includes an amino group. This combination of functional groups makes it a versatile compound for various chemical modifications and biological assays.

The synthesis of 2-Amino-3-(5-Bromo-1H-Indol-2-Yl)Propanoic Acid typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, such as using microwave-assisted reactions or catalytic systems, which have significantly reduced reaction times and improved product quality.

In terms of biological activity, 2-Amino-3-(5-Bromo-1H-Indol-2-Yl)Propanoic Acid has shown promising results in preclinical studies. The compound exhibits potent activity against several disease models, including cancer and neurodegenerative disorders. For instance, studies have demonstrated its ability to inhibit key enzymes involved in tumor progression and its potential to modulate neuronal signaling pathways associated with Alzheimer's disease. These findings underscore the compound's potential as a lead molecule for drug development.

The indole moiety in the structure of 2-Amino-3-(5-Bromo-1H-Indol-2-Yl)Propanoic Acid plays a crucial role in its biological activity. Indole derivatives are known for their diverse pharmacological properties, ranging from anti-inflammatory to antioxidant effects. The substitution pattern on the indole ring, particularly the bromine atom at the 5-position, significantly influences the compound's solubility, stability, and bioavailability. Recent research has focused on understanding how these structural modifications affect the compound's interaction with biological targets at the molecular level.

In addition to its therapeutic potential, 2-Amino-3-(5-Bromo-1H-Indol-2-Yl)Propanoic Acid has also been explored for its applications in materials science. The compound's ability to form self-assembled monolayers and its photoresponsive properties make it a candidate for use in advanced materials such as sensors and optical devices. These applications highlight the versatility of the compound beyond traditional pharmaceutical uses.

The study of CAS No. 1270312-06-based compounds continues to be an active area of research, driven by their unique chemical properties and broad applicability. As new insights into their synthesis, structure-function relationships, and biological activities emerge, these compounds are expected to play an increasingly important role in both academic research and industrial applications.